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Abstract

Barium phenolsulfonate, also known as barium sulfocarbolate, is the barium salt of
phenolsulfonic acid. While the parent compound, phenolsulfonic acid, has a history rooted in
the development of organic chemistry and its applications in synthesis and early antiseptics,
specific detailed historical accounts of the discovery and development of barium
phenolsulfonate are sparse in readily available scientific literature. This guide provides a
comprehensive overview of the available information on barium phenolsulfonate, including its
chemical properties, a generalized synthesis approach derived from the preparation of related
salts, and a discussion of the historical context of phenolsulfonates. Due to the limited specific
data on this particular salt, this document also addresses the broader class of barium
sulfonates where relevant.

Introduction

Phenolsulfonic acid and its salts, collectively known as phenolsulfonates or sulfocarbolates,
emerged in the late 19th and early 20th centuries as chemists explored the derivatization of
phenol. Phenolsulfonic acid itself is prepared by the sulfonation of phenol.[1] The resulting
product is a mixture of ortho- and para-isomers, with the para-isomer typically being the major
product. The barium salt of this acid, barium phenolsulfonate, is an inorganic compound with
the chemical formula C12H10BaOsS2.[2] While other barium salts, such as barium sulfate, have
a rich and well-documented history in medicine and industry, barium phenolsulfonate has not
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been the subject of extensive study or application, leading to a scarcity of detailed historical
and technical information.[3][4][5]

Chemical and Physical Properties

Barium phenolsulfonate is identified by the CAS Number 1300-37-4.[2][6] Its fundamental
properties are summarized in the table below.

Property Value Reference
Barium

Chemical Name bis(hydroxybenzenesulphonat [7]
e)

Barium phenolsulfonate,
Synonyms Barium sulfocarbolate, Barium [2][6]

sulfophenylate

CAS Number 1300-37-4 [2][6]
Molecular Formula C12H10Ba0sS:2 [2][7]
Molecular Weight 483.66 g/mol [2][6]
EC Number 215-084-6 [61[7]

C1=CC=C(C(=C1)0)S(=0)
| (=0)
Canonical SMILES [7]
[O-].C1=CC=C(C(=C1)0)S(=0

)(=0)[O-].[Ba+2]

Table 1. Physicochemical Properties of Barium Phenolsulfonate.

History of Discovery and Synthesis

Specific details regarding the first synthesis and the discoverer of barium phenolsulfonate are
not well-documented in modern chemical databases or historical texts. However, the synthesis
of phenolsulfonic acid by the sulfonation of phenol was a known process in the late 19th and
early 20th centuries. The preparation of various metallic salts of this acid would have been a
logical subsequent step for chemists of that era.
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The general method for preparing a salt like barium phenolsulfonate would involve a
neutralization reaction between phenolsulfonic acid and a suitable barium base, such as
barium hydroxide or barium carbonate. This follows the standard principles of acid-base
chemistry.

General Experimental Protocol for the Synthesis of
Barium Phenolsulfonate

The following is a generalized, illustrative protocol for the laboratory-scale synthesis of barium
phenolsulfonate, based on common chemical procedures for the formation of similar salts. It
is not a historically documented procedure for this specific compound due to the lack of
available specific literature.

Materials:

e Phenol

e Concentrated Sulfuric Acid

» Barium Hydroxide Octahydrate or Barium Carbonate
 Distilled Water

e Ethanol

e Litmus paper or pH meter

e Heating mantle and magnetic stirrer

» Reaction flask, condenser, and addition funnel
e Buchner funnel and filter paper

Procedure:

Step 1: Sulfonation of Phenol

e In a fume hood, gently heat phenol in a reaction flask until it melts.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://www.benchchem.com/product/b15350539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Slowly add an equimolar amount of concentrated sulfuric acid to the molten phenol with
constant stirring. The reaction is exothermic and the temperature should be controlled.

e Heat the reaction mixture at a controlled temperature (e.g., 100-120 °C) for several hours to
ensure the completion of the sulfonation reaction, yielding a mixture of o- and p-
phenolsulfonic acids.

Step 2: Neutralization and Formation of Barium Phenolsulfonate

 Allow the reaction mixture from Step 1 to cool.

 Dilute the crude phenolsulfonic acid with distilled water.

e Slowly add a slurry of barium hydroxide octahydrate or barium carbonate in water to the
acidic solution with vigorous stirring. The addition should continue until the solution is neutral
or slightly alkaline, as indicated by litmus paper or a pH meter.

« If barium carbonate is used, effervescence (release of COz) will be observed. The addition is
complete when effervescence ceases.

¢ The reaction mixture will contain the soluble barium phenolsulfonate and insoluble barium
sulfate (formed from any excess sulfuric acid).

Step 3: Isolation and Purification

o Filter the hot reaction mixture to remove the insoluble barium sulfate.

o The filtrate, containing the dissolved barium phenolsulfonate, is then concentrated by
heating to evaporate some of the water.

» Allow the concentrated solution to cool slowly to crystallize the barium phenolsulfonate.

o Collect the crystals by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small amount of cold ethanol to remove any remaining impurities.

» Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.
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Signaling Pathways and Biological Activity

There is no available scientific literature that describes any specific signaling pathways or
significant biological activities for barium phenolsulfonate. The broader class of
phenolsulfonates has been investigated for antiseptic properties in the past, but this has been
largely superseded by more effective and safer agents. Barium ions themselves are toxic, but
the toxicity of barium salts is inversely related to their solubility. While barium sulfate is
practically insoluble and therefore used as a radio-contrast agent, the solubility of barium
phenolsulfonate would determine its potential toxicity.

Visualizations
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Caption: Generalized workflow for the synthesis of Barium Phenolsulfonate.

Conclusion

Barium phenolsulfonate is a chemically defined compound with limited available information
regarding its history, specific synthesis protocols, and biological applications. While the general
chemistry of its parent acid, phenolsulfonic acid, is well-established, the barium salt itself
appears to be of minor historical and scientific significance. This guide has synthesized the
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available data to provide a foundational understanding for researchers. Further investigation
into historical chemical archives may be necessary to uncover more specific details about its
origins. The lack of data on biological activity suggests that this compound is not a current
candidate for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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